Cas no 165181-43-1 (BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE)

• Product Name: BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE
• CAS No: 165181-43-1
• MF: C₁₂H₃₃NO₃Si₃
• MW: 323.651826620102
• MDL: MFCD29066950
• CID: 2953037
• PubChem ID: 86713994
• Update Time: 2025-08-03

BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE Chemical and Physical Properties

Names and Identifiers

• BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE
• Silanamine, 1,1,1-trimethyl-N-[3-(trimethoxysilyl)propyl]-N-(trimethylsilyl)-
• SCHEMBL106643
• MFCD29066950
• N,N-bis(trimethylsilyl)aminopropyltrimethoxysilane
• 3-trimethoxysilyl-N,N-bis(trimethylsilyl)propan-1-amine
• N,N-Bis(trimethylsilyl)-3-aminopropyltrimethoxysilane, 98%
• JOGZENPUTBJZBI-UHFFFAOYSA-N
• N,N-Bis(trimethylsilyl)-3-aminopropyltrimethoxysilane
• 165181-43-1

• MDL： MFCD29066950
• Inchi： 1S/C12H33NO3Si3/c1-14-19(15-2,16-3)12-10-11-13(17(4,5)6)18(7,8)9/h10-12H2,1-9H3
• InChI Key： JOGZENPUTBJZBI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N(CCC[Si](OC)(OC)OC)[Si](C)(C)C

Computed Properties

• Exact Mass: 323.17682352g/mol
• Monoisotopic Mass: 323.17682352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Additional information on BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE

BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE: A Comprehensive Overview

BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE, also known by its CAS number 165181-43-1, is a highly specialized organosilicon compound that has garnered significant attention in the fields of materials science and chemical engineering. This compound is notable for its unique chemical structure, which combines the properties of siloxanes with amino functionalities, making it versatile for various applications.

The molecular structure of BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE consists of a central silicon atom bonded to three trimethoxy groups and an aminoalkyl group. This configuration imparts the compound with both hydrolyzable and reactive functionalities, enabling it to participate in a wide range of chemical reactions. The presence of the trimethoxy groups facilitates easy hydrolysis under specific conditions, while the aminoalkyl group provides sites for further functionalization or cross-linking.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of hybrid organic-inorganic polymers. Researchers have demonstrated that BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE can serve as a versatile building block for creating materials with tailored mechanical, thermal, and chemical properties. For instance, its ability to undergo controlled hydrolysis and condensation reactions makes it an ideal candidate for producing silica-based composites with enhanced durability and flexibility.

In addition to its role in materials science, this compound has also found applications in catalysis and surface modification. The trimethoxy groups enable the compound to act as a precursor for generating mesoporous silica structures, which are highly sought after in catalytic processes due to their high surface area and tunable pore sizes. Furthermore, the aminoalkyl functionality allows for the attachment of various functional groups, making it possible to tailor the surface properties of materials for specific applications such as drug delivery or sensors.

Recent advancements in green chemistry have also brought attention to the eco-friendly synthesis and application of BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE. Scientists have explored methods to synthesize this compound using renewable resources or under mild reaction conditions, reducing its environmental footprint. These efforts align with the growing demand for sustainable chemical processes in industries ranging from electronics to healthcare.

The versatility of this compound is further underscored by its ability to participate in click chemistry reactions, enabling rapid and efficient synthesis of complex molecules. Researchers have utilized its reactivity to develop novel bioconjugates and nanomaterials with applications in diagnostics and therapy. For example, its use as a linker in bioconjugation reactions has shown promise in creating targeted drug delivery systems with improved specificity and efficacy.

In conclusion, BIS(TRIMETHYLSILYL)-3-AMINOPROPYLTRIMETHOXYSILANE (CAS No: 165181-43-1) is a multifaceted organosilicon compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.